2-(prop-2-yn-1-yl)phenol

• CAS RN: 39894-71-8
• Molecular Formula: C9H8O
• Molecular Weight: 132.2

Description

“2-(prop-2-yn-1-yl)phenol” is a phenol derivative. Phenols are aromatic compounds in which a hydroxyl group (-OH) is directly attached to an aromatic ring. The prop-2-yn-1-yl group is a type of alkyne, which is a hydrocarbon with a triple bond. The specific compound “this compound” is not widely documented, but its close relatives, such as “4-(prop-2-yn-1-yl)phenol”, have been studied.

Molecular Structure Analysis

The molecular structure of “this compound” would consist of a phenol group with a prop-2-yn-1-yl group attached. The exact structure would depend on the specific positions of these groups on the aromatic ring. The InChI code for a similar compound, “4-(prop-2-yn-1-yl)phenol”, is 1S/C9H8O/c1-2-3-8-4-6-9(10)7-5-8/h1,4-7,10H,3H2.

Chemical Reactions Analysis

Phenols, including “this compound”, can undergo a variety of chemical reactions. These include reactions with alkynes, such as the prop-2-yn-1-yl group. For example, terminal alkynes can undergo oxidative alkyne–alkyne coupling under certain conditions, resulting in polymers with bimodal molecular weight distributions.

Mechanism of Action

Target of Action

Compounds with similar structures have been used in the synthesis of various chemical probes . These probes are designed to interact with specific biological targets, allowing for UV light-induced covalent modification of the target .

Mode of Action

It’s known that compounds with similar structures can act as photosensitizers . In this role, they can generate reactive oxygen species (ROS) such as singlet oxygen (^1O_2) and superoxide anion (O_2^−) through energy transfer and a single electron transfer pathway . These ROS can then interact with various biological targets, leading to changes in their function.

Biochemical Pathways

For example, ROS can cause oxidative damage to proteins, lipids, and DNA, which can disrupt normal cellular processes .

Result of Action

The generation of ros can lead to oxidative stress, which can cause cell damage and death . This could potentially be one of the effects of 2-(prop-2-yn-1-yl)phenol’s action.

Action Environment

Factors such as temperature, ph, and light exposure could potentially affect the compound’s stability and its ability to generate ros .

Advantages and Limitations for Lab Experiments

2-(Prop-2-yn-1-yl)phenol is a widely used compound in the laboratory, and its properties make it an ideal building block for the synthesis of a variety of compounds. One of the main advantages of using this compound in laboratory experiments is its high reactivity, which makes it easy to work with and allows for the synthesis of a wide range of compounds. However, one of the main limitations of using this compound is its instability, which can lead to the formation of byproducts and the degradation of the compound.

Future Directions

The potential future directions for research involving 2-(prop-2-yn-1-yl)phenol are numerous. One potential direction is the development of new methods for the synthesis of this compound, as well as the development of new catalysts and reagents for use in its synthesis. Additionally, further research into the biochemical and physiological effects of this compound could lead to its use in the treatment of a variety of conditions, such as cancer and neurological disorders. Finally, further research into the properties of this compound could lead to its use in the development of new materials and technologies, such as polymers and drug delivery systems.

Synthesis Methods

2-(Prop-2-yn-1-yl)phenol can be synthesized through a variety of methods. One of the most common methods is the reaction between propargyl chloride and phenol in the presence of a base, such as sodium hydroxide. This reaction is carried out in an aqueous solution at a temperature of 80-90°C, and the yield of the product is typically high. Other methods for the synthesis of this compound include the reaction of phenol with propargyl bromide, and the reaction between propargyl alcohol and phenol in the presence of an acid catalyst.

Scientific Research Applications

2-(Prop-2-yn-1-yl)phenol has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including polymers, dyes, and pharmaceuticals. It has also been used to study the properties of organic molecules, such as the reactivity of alkenes and the reactivity of aromatic compounds. In addition, this compound has been used in the synthesis of polymers for use in drug delivery systems, and it has been used in the synthesis of dyes and pigments.

Safety and Hazards

Phenols, including “2-(prop-2-yn-1-yl)phenol”, need to be handled with care as they can cause skin burns and eye damage. They may also cause respiratory irritation and genetic defects. Prolonged or repeated exposure can cause damage to organs.